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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of
Disperse Red 91 in the dyeing of synthetic fabrics, with a particular focus on nylon. The
information is intended to guide researchers in the application of this anthraquinone-based dye
for achieving consistent and high-quality coloration of materials for various research and
development purposes.

Introduction to Disperse Red 91

Disperse Red 91, with a Colour Index (C.I.) number of 60753 and CAS number 12236-10-1, is
a non-ionic disperse dye belonging to the anthraquinone class of colorants.[1] Its molecular
structure imparts a bright red hue. Due to its low water solubility, it is applied to hydrophobic
fibers from an aqueous dispersion. It is suitable for dyeing synthetic fibers such as polyester,
acetate, and nylon.[2] The dyeing mechanism primarily involves the diffusion of the small dye
molecules into the amorphous regions of the polymer structure at elevated temperatures,
where they are held by van der Waals forces and hydrophobic interactions.[1]

Quantitative Data Summary

The following tables summarize the key properties and performance data for Disperse Red 91.
It is important to note that fastness properties can vary depending on the specific substrate,
depth of shade, and processing conditions.
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Table 1: Physicochemical Properties of Disperse Red 91

Property Value

C.l. Name Disperse Red 91
C.l. Number 60753

CAS Number 12236-10-1
Chemical Class Anthraquinone
Molecular Formula C20H21NOs
Molecular Weight 355.39 g/mol
Appearance Red Powder

Table 2: Representative Colorfastness Properties of Disperse Red 91 on Synthetic Fabrics

Fastness Property Test Method Rating (Scale 1-5)
Light Fastness AATCC 16.3 4-5

Washing Fastness (Color

Change) ISO 105-C06 4

Washing Fastness (Staining) ISO 105-C06 4

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3-4

Perspiration Fastness ISO 105-E04 4

Note: Fastness ratings are based on typical performance and can vary. A rating of 5 indicates
excellent fastness, while 1 indicates poor fastness.

Experimental Protocols

The following protocols outline the procedures for pre-treatment, dyeing, and post-treatment of
nylon fabric with Disperse Red 91 using the exhaust dyeing method.
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Pre-treatment of Nylon Fabric

Objective: To remove any impurities, oils, and sizing agents from the fabric that could interfere
with dye uptake and levelness.

Materials:

Nylon fabric

Non-ionic detergent (e.g., Synthrapol)

Soda ash (Sodium Carbonate)

Deionized water

Procedure:

e Prepare a scouring bath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).
e Add 1.0 g/L of a non-ionic detergent and 1.0 g/L of soda ash to the bath.

o Immerse the nylon fabric in the bath and raise the temperature to 60-70°C.

e Maintain this temperature for 30 minutes with gentle agitation.

» Drain the scouring liquor and rinse the fabric thoroughly with warm water, followed by a cold
water rinse until the rinse water is clear and has a neutral pH.

e The fabric is now ready for dyeing.

Exhaust Dyeing of Nylon with Disperse Red 91

Objective: To dye the pre-treated nylon fabric with Disperse Red 91 to a desired shade.
Materials:
e Pre-treated nylon fabric

» Disperse Red 91
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Dispersing agent

Leveling agent

Acetic acid (or a suitable pH buffer)

Deionized water

Typical Recipe for a Medium Red Shade:

o Disperse Red 91: 1.0% on weight of fabric (0.w.f)

Dispersing agent: 1.0 g/L

Leveling agent: 0.5 g/L

Acetic Acid (80%): to adjust pH to 4.5-5.5

Liquor Ratio: 20:1

Procedure:

Set up a dye bath with the required volume of deionized water at 40°C.
e Add the dispersing agent and leveling agent to the dye bath and stir until fully dissolved.

e In a separate container, make a paste of the Disperse Red 91 powder with a small amount
of cold water. Add this paste to the dye bath with continuous stirring to ensure proper
dispersion.

e Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Immerse the pre-treated nylon fabric in the dye bath.
o Raise the temperature of the dye bath to 100°C at a rate of 1-2°C per minute.

o Hold the temperature at 100°C for 45-60 minutes, ensuring the fabric is fully submerged and
gently agitated.
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 After the dyeing time, cool the dye bath down to 60-70°C.

» Drain the dye bath and rinse the fabric with warm water.

Post-treatment: Reduction Clearing

Objective: To remove any unfixed surface dye from the fabric, thereby improving wash fastness
and the brightness of the shade.[3][4]

Materials:

e Dyed nylon fabric

o Sodium Hydrosulfite (Reducing agent)
e Caustic Soda (Sodium Hydroxide)

o Deionized water

Procedure:

Prepare a fresh bath with a liquor ratio of 20:1 at 40-50°C.

e Add 2.0 g/L of Sodium Hydrosulfite and 1.0-2.0 g/L of Caustic Soda to the bath.

e Immerse the rinsed, dyed fabric in the reduction clearing bath.

» Raise the temperature to 60-70°C and hold for 15-20 minutes with gentle agitation.

» Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.

» Neutralize the fabric with a very dilute solution of acetic acid if necessary, followed by a final
cold water rinse.

» Dry the fabric at a moderate temperature.

Visualizations
Dyeing Process Workflow
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ation Exhaustion Dyeing - Reduction Clearing
(Dye, Dispersing Agent, Leveling Agent, pH 4.5-5.5) (Ramp to 100°C, Hold for 45-60 min) (Sodium Hydrosulfite, Caustic Soda)
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Caption: Workflow for the exhaust dyeing of nylon fabric with Disperse Red 91.

Dye-Fiber Interaction Pathway
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Caption: Mechanism of Disperse Red 91 interaction with nylon fiber during dyeing.

Safety Precautions

When handling Disperse Red 91 powder and the chemicals involved in the dyeing process, it
is essential to follow standard laboratory safety procedures.[5][6][7]

o Work in a well-ventilated area or under a fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of dye powder and chemical vapors.

o Consult the Safety Data Sheet (SDS) for Disperse Red 91 and all other chemicals for
detailed safety information.[5][6][7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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